Isopropyl myristate

• CAS No.: 1405-98-7
• Product Name: Isopropyl myristate
• Molecular Formula: C17H34O2
• Molecular Weight: 270.5 g/mol
• IUPAC Name: propan-2-yl tetradecanoate
• Standard InChI: InChI=1S/C17H34O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-17(18)19-16(2)3/h16H,4-15H2,1-3H3
• Standard InChIKey: AXISYYRBXTVTFY-UHFFFAOYSA-N
• Impurities: The commercial product may contain small amounts of esters of palmitic and other saturated fatty acids.; Myristic acid and other free fatty acids are present at a maximum concentration of 1.0%, and unsponifiable material is present at a maximum concentration of 0.2%. There are no known dilutents, solvents, or adhesives present.
• SMILES: CCCCCCCCCCCCCC(=O)OC(C)C
• Canonical SMILES: CCCCCCCCCCCCCC(=O)OC(C)C
• Boiling Point: 588 K (315 °C) at 760 mm Hg
• Colorform: Liquid of low viscosity; Colorless oil
• Density: 0.8532 g/cu cm at 20 °C; 0.847 - 0.855
• Melting Point: 3.0 °C; 3 °C; Approximately 3 °C; 3°C
• Physical Description: Liquid; colourless to pale yellow, odourless liquid
• Description: Isopropyl myristate is a moisturizer with polar characteristics used in cosmetics and topical medical preparations to ameliorate the skin absorption. Isopropyl myristate has been largely studied and impulsed as a skin penetration enhancer. At the moment the primary usage for which isopropyl myristate is formally indicated is as the active ingredient in a non-prescription pediculicide rinse.; , also known as estergel or bisomel, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as saliva and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. has a faint, cinnamon, and fatty taste.; Isopropyl tetradecanoate is a fatty acid ester.
• Shelf Life: Withstands oxidn & does not readily become rancid.; ... Trans-esterification and other typical ester reactions may also occur. All of these esters are saturated compounds and would not be expected to autoxidize readily.
• Solubility: Soluble in castor oil, cottonseed oil, acetone, chloroform, ethyl acetate, ethanol, toluene, and mineral oil; practically insoluble in glycerol, propylene glycol; Soluble in ether, very soluble in acetone, benzene; insoluble in water; In water, 2.44X10-2 mg/L at 25 °C (est); insoluble in water and glycerol; soluble in alcohol
• Synonyms: isopropyl myristate; isopropylmyristate
• Vapor Pressure: 9.35e-05 mmHg; 9.35X10-5 mm Hg at 25 °C
• PubChem Compound: 8042
• Last Modified: Nov 11 2021